NPRA agonist-11

• Molecular Formula: C37H52FN7O2
• Molecular Weight: 645.9 g/mol
• InChI: InChI=1S/C37H52FN7O2/c1-5-34(25-11-13-26(14-12-25)36(46)47)44(4)37-41-32-16-15-28(27-9-6-10-30(38)18-27)19-31(32)35(42-37)40-33(29-20-39-43(3)22-29)23-45-17-7-8-24(2)21-45/h6,9-10,18,20,22,24-26,28,33-34H,5,7-8,11-17,19,21,23H2,1-4H3,(H,46,47)(H,40,41,42)/t24-,25?,26?,28+,33-,34+/m0/s1
• InChIKey: LYAXHPBIMGTPBX-WYIOAQRJSA-N

NPRA Agonist-11 Procurement Guide: A Novel Hydroquinazoline NPR1 Activator for Cardiovascular Research

NPRA agonist-11 (Example 161, CAS 3055143-61-5) is a synthetic small-molecule agonist of Natriuretic Peptide Receptor 1 (NPR1, also known as NPRA), a receptor guanylate cyclase that mediates the vasodilatory and natriuretic effects of atrial natriuretic peptide (ANP) [1]. Derived from the hydroquinazoline chemical series disclosed in patent WO2024180499A1, NPRA agonist-11 activates NPR1 to stimulate cGMP production, with reported AC50 values of 1.681 μM for the human receptor and 0.989 μM for the monkey receptor [1]. As a research tool compound, it is intended for the investigation of cardiovascular diseases, heart failure, and other disorders linked to natriuretic peptide signaling, but is not approved for human therapeutic use [1].

Tool compound for NPR1/cGMP pathway studies and cardiovascular signaling research

Hydroquinazoline small-molecule scaffold, compatible with oral formulation research

Catalog-available with defined purity, supports immediate pharmacological profiling

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source

Why NPRA Agonist-11 Cannot Be Simply Substituted by Other NPR1 Agonists

Natriuretic peptide receptor 1 (NPR1) agonists encompass a structurally diverse range of molecules including natural peptides, engineered cyclic peptides, and small-molecule scaffolds such as quinazolines and thienopyrimidines, each exhibiting distinct selectivity profiles, pharmacokinetic properties, and species-specific potencies that preclude simple interchangeability [1]. For instance, while the cyclic peptide PL-3994 demonstrates sub-nanomolar binding affinity for human NPR-A, it is susceptible to neutral endopeptidase (NEP) degradation to varying degrees across species, unlike small-molecule hydroquinazoline derivatives which are designed for oral bioavailability [2]. Furthermore, even within the same hydroquinazoline chemical series, subtle structural modifications yield >100-fold differences in AC50 values against human versus rodent NPR1 orthologs, meaning that potency data from one compound cannot be extrapolated to another without direct comparative evidence [1]. The quantitative differentiation evidence provided below is essential for making an informed procurement decision.

1

Cyclic peptide agonists (e.g., PL-3994): species-selectivity profile may shift significantly; peptide class differs in degradation susceptibility and oral-fomatting potential.

2

Thienopyrimidine NPR1 agonists (e.g., Compound 48): distinct heterocyclic core may impart different off-target interaction profiles; potency data are not directly transferable.

3

Other hydroquinazoline examples from WO2024180499A1: SAR is steep; AC50 values can differ >100-fold across human/rodent orthologs, preventing extrapolation.

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source
• [2] Edelson JD, Lorenz JN, Ksander GM, et al. In vitro and in vivo pharmacological profile of PL-3994, a novel cyclic peptide natriuretic peptide receptor-A agonist that is resistant to neutral endopeptidase and acts as a bronchodilator. Pulm Pharmacol Ther. 2013;26(2):229-238. View Source

Quantitative Differentiation Evidence for NPRA Agonist-11 vs. Closest Comparators

Human NPR1 Potency: NPRA Agonist-11 vs. Earlier Hydroquinazoline Lead Compounds

NPRA agonist-11 (Example 161) demonstrated an AC50 of 1.681 μM for human NPR1 in a cellular cGMP accumulation assay [1]. While the patent WO2024180499A1 discloses multiple hydroquinazoline examples, the majority of earlier examples in the series showed weaker human NPR1 potency, with several compounds exhibiting AC50 values >10 μM [1]. This positions Example 161 as a compound with measurable, reproducible human NPR1 agonism suitable for in vitro pharmacological profiling, though it remains less potent than the optimized clinical candidate(s) within the same patent family, for which specific data are not publicly disaggregated at the example level [1].

Human NPR1 Potency

Class-level inference

AC50 = 1.681 μM (human NPR1) vs. earlier series examples with AC50 >10 μM

Supports assay development and screening; at least ~6-fold more potent than weakest series analogs.

cGMP HTRF assay in HEK293 cells. Exact fold difference unavailable due to patent data aggregation.

Evidence Dimension	Human NPR1 AC50 in cGMP accumulation assay
Target Compound Data	AC50 = 1.681 μM (human NPR1)
Comparator Or Baseline	Multiple earlier hydroquinazoline examples in WO2024180499A1 with AC50 >10 μM; exact values not disclosed per example
Quantified Difference	At least ~6-fold more potent than the weakest active examples in the series; precise fold difference unavailable due to patent data aggregation
Conditions	Recombinant human NPR1 expressed in HEK293 cells; cGMP accumulation measured by HTRF (homogeneous time-resolved fluorescence)

Why This Matters

This confirms NPRA agonist-11 is a tractable tool compound with sufficient human NPR1 potency for mechanistic and phenotypic screening campaigns, unlike weaker early-series analogs that may fail to produce a reliable signal.

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source

Species-Selective NPR1 Activation: Differential Human vs. Monkey AC50

NPRA agonist-11 exhibits a 1.7-fold higher potency for monkey NPR1 (AC50 = 0.989 μM) compared to human NPR1 (AC50 = 1.681 μM) in parallel cGMP assays [1][2]. This species differential contrasts with the cyclic peptide agonist PL-3994, which shows the opposite trend: PL-3994 has a Ki of 1 nM for human NPR-A but 41 nM for dog NPR-A (41-fold weaker) and 10 nM for rat NPR-A (10-fold weaker), indicating a human-preferring selectivity profile [3]. The modest monkey preference of NPRA agonist-11 may make it a more suitable tool for translational studies employing non-human primate models, where maintaining agonist potency across species is desirable.

Species Selectivity

Cross-study comparable

1.7-fold monkey preference (AC50 0.989 μM monkey vs. 1.681 μM human). PL-3994 shows 10- to 41-fold human preference.

Balanced human-monkey profile may support NHP translational studies, avoiding steep potency drop-off.

Independent assay systems: cGMP HTRF vs. radioligand binding. Direct comparability requires verification.

Evidence Dimension	Human vs. non-human primate NPR1 potency ratio
Target Compound Data	Ratio (human AC50 / monkey AC50) = 1.681 μM / 0.989 μM = 1.7 (monkey-preferring)
Comparator Or Baseline	PL-3994: Ratio (dog Ki / human Ki) = 41 nM / 1 nM = 41 (human-preferring); Ratio (rat Ki / human Ki) = 10 nM / 1 nM = 10 (human-preferring)
Quantified Difference	NPRA agonist-11 shows 1.7-fold monkey preference; PL-3994 shows 10- to 41-fold human preference depending on comparator species
Conditions	NPRA agonist-11: recombinant human and monkey NPR1 in HEK293 cells, cGMP HTRF assay. PL-3994: radioligand binding competition assay using recombinant human, dog, and rat NPR-A membrane preparations

Why This Matters

Researchers selecting NPR1 agonists for primate-based disease models should consider species selectivity; NPRA agonist-11's balanced human-monkey profile avoids the steep potency drop-off seen with PL-3994 in non-human species.

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source
• [2] MedChemExpress. NPRA agonist-11 (HY-177062) Product Datasheet. View Source
• [3] Edelson JD, Lorenz JN, Ksander GM, et al. In vitro and in vivo pharmacological profile of PL-3994, a novel cyclic peptide natriuretic peptide receptor-A agonist that is resistant to neutral endopeptidase and acts as a bronchodilator. Pulm Pharmacol Ther. 2013;26(2):229-238. View Source

Chemical Scaffold Differentiation: Hydroquinazoline Core vs. Cyclic Peptide NPR1 Agonists

NPRA agonist-11 is built on a hydroquinazoline core (molecular weight 645.85 g/mol, formula C37H52FN7O2), placing it in the small-molecule chemical space compatible with oral formulation development [1]. In contrast, the most advanced comparator NPR1 agonist PL-3994 is a 15-amino-acid cyclic peptide with a molecular weight exceeding 1,600 Da, which necessitates parenteral (intravenous or intratracheal) administration and exhibits susceptibility to proteolytic degradation despite engineered NEP resistance [2]. Thienopyrimidine-based NPR-A agonists such as compound 48 (EC50 = 0.073 μM) from a separate chemical series also belong to the small-molecule class but are structurally distinct from the hydroquinazoline scaffold, potentially imparting different off-target interaction profiles and physicochemical properties [3]. No direct head-to-head comparison of NPRA agonist-11 with compound 48 in the same assay system is publicly available.

Chemical Scaffold

Cross-study comparable

Hydroquinazoline (MW 645.85) designed for oral research vs. cyclic peptide PL-3994 (MW ~1,640) requiring parenteral route.

Differentiated small-molecule starting point for oral-preclinical-model research and medicinal chemistry.

No direct head-to-head comparison with thienopyrimidine Compound 48 available.

Evidence Dimension	Chemical class, molecular weight, and implied route of administration
Target Compound Data	Hydroquinazoline small molecule; MW = 645.85; designed for oral administration per patent claims
Comparator Or Baseline	PL-3994: cyclic peptide; MW ~1,640; parenteral/intratracheal; Compound 48: thienopyrimidine/quinazoline hybrid; MW not specified; EC50 = 0.073 μM for human NPR-A
Quantified Difference	MW difference >994 Da between NPRA agonist-11 and PL-3994; distinct heterocyclic core vs. thienopyrimidine series; no common potency metric available for direct comparison
Conditions	Chemical structure comparison based on disclosed formulae; functional potency from independent assay systems (WO2024180499A1 for NPRA agonist-11; Bioorg Med Chem 2017 for compound 48)

Why This Matters

For research programs requiring an NPR1 agonist compatible with oral dosing in preclinical models, NPRA agonist-11 represents a hydroquinazoline-based option structurally distinct from both peptide agonists and earlier thienopyrimidine scaffolds, offering a differentiated chemical starting point for medicinal chemistry optimization.

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source
• [2] Edelson JD, Lorenz JN, Ksander GM, et al. In vitro and in vivo pharmacological profile of PL-3994, a novel cyclic peptide natriuretic peptide receptor-A agonist that is resistant to neutral endopeptidase and acts as a bronchodilator. Pulm Pharmacol Ther. 2013;26(2):229-238. View Source
• [3] Iwaki T, Nakamura Y, Tanaka T, et al. Discovery and in vivo effects of novel human natriuretic peptide receptor A (NPR-A) agonists with improved activity for rat NPR-A. Bioorg Med Chem. 2017;25(24):6680-6694. View Source

Commercial Availability and Quality Control: Defined Purity vs. Custom Synthesis

NPRA agonist-11 is available as a catalog-listed research compound from multiple commercial suppliers (TargetMol, MedChemExpress) with documented purity specifications, molecular formula (C37H52FN7O2), molecular weight (645.85 g/mol), and CAS number (3055143-61-5) [1]. This contrasts with most other specific examples from WO2024180499A1, which are not commercially stocked and would require de novo custom synthesis with associated lead times (typically 8–16 weeks) and characterization overhead . Among NPR1 small-molecule agonists, only a limited subset (e.g., certain quinazoline derivatives) is available from catalog suppliers, and even fewer are accompanied by species-specific potency data .

Commercial Availability

Supporting evidence

Catalog compound (≥95% purity, CAS 3055143-61-5) from multiple vendors vs. ≥8-week custom synthesis for comparators.

Immediate procurement eliminates synthesis delay and quality uncertainty for time-sensitive research.

Vendor catalog assessment as of 2024–2025. Specifications may vary; verify COA.

Evidence Dimension	Commercial availability and documented characterization
Target Compound Data	Catalog compound; ≥95% purity; CAS 3055143-61-5; available in 10 mg and 50 mg sizes from multiple vendors
Comparator Or Baseline	Other Example compounds from WO2024180499A1: not commercially stocked; require custom synthesis. Compound 48 and related thienopyrimidines: not listed in major catalog suppliers
Quantified Difference	NPRA agonist-11 is immediately procurable; comparator examples require ≥8-week custom synthesis lead time with no guaranteed purity specification
Conditions	Vendor catalog assessment as of 2024–2025; TargetMol (T211535), MedChemExpress (HY-177062), CymitQuimica

Why This Matters

For time-sensitive research programs, immediate catalog availability with pre-characterized purity eliminates synthesis delays and quality uncertainty, enabling faster experimental start-up compared to custom-synthesized alternatives.

• [1] MedChemExpress. NPRA agonist-11 (HY-177062) Product Datasheet. View Source

Optimal Research Application Scenarios for NPRA Agonist-11 Based on Quantitative Evidence

In Vitro Pharmacological Profiling of NPR1/cGMP Signaling in Human Cell Lines

NPRA agonist-11 is suitable as a positive control or reference agonist in NPR1-mediated cGMP accumulation assays using HEK293 cells recombinantly expressing human NPR1, where its AC50 of 1.681 μM provides a defined benchmark for assay validation and inter-experiment normalization [1]. Its measured potency allows researchers to calibrate assay sensitivity and compare the efficacy of novel NPR1 modulators under standardized conditions.

Cross-Species Translational Studies Leveraging Human-Monkey Potency Alignment

The modest 1.7-fold monkey preference of NPRA agonist-11 (AC50 = 0.989 μM monkey vs. 1.681 μM human) supports its use in bridging in vitro human NPR1 pharmacology with ex vivo or in vivo non-human primate tissue models, where steep species-dependent potency shifts observed with peptide agonists like PL-3994 (up to 41-fold) could confound data interpretation [1][2].

Medicinal Chemistry Hit-to-Lead Optimization Starting from a Hydroquinazoline Scaffold

As a disclosed Example compound in the Novartis hydroquinazoline patent series, NPRA agonist-11 provides a structurally characterized starting point for structure-activity relationship (SAR) exploration aimed at improving human NPR1 potency beyond the low-micromolar range [1]. Its commercial availability enables rapid acquisition for analog synthesis programs without the delay of resynthesizing the patent reference compound.

Cardiovascular Disease Phenotypic Screening in NPR1-Pathway-Relevant Assays

NPRA agonist-11 can be employed as a tool compound in phenotypic screens for cardiomyocyte hypertrophy, vascular smooth muscle relaxation, or natriuresis, where activation of the NPR1-cGMP axis is a validated mechanism [1]. The compound's low-micromolar potency is adequate for acute in vitro stimulation experiments, though researchers should verify cellular permeability and confirm target engagement via cGMP measurement in their specific cell system.

Application

Selection Property

Validation Focus

In vitro NPR1/cGMP profiling in human cell lines

Defined assay benchmark with reported AC50

Assay sensitivity calibration and inter-experiment normalization

Cross-species NHP translational studies

Balanced human-monkey potency profile

Species-dependent potency shift review; NHP model-response context

Medicinal chemistry hit-to-lead optimization

Structurally characterized hydroquinazoline scaffold

SAR exploration; potency improvement beyond low-micromolar range

Cardiovascular phenotypic screening

NPR1-cGMP pathway tool compound

Target engagement verification; cellular permeability and cGMP endpoint review

• [1] Angst D, Bolduc P, Carson MW, et al. Hydroquinazoline derivatives for the treatment of a disease or disorder. Patent WO2024180499A1, September 6, 2024. View Source
• [2] Edelson JD, Lorenz JN, Ksander GM, et al. In vitro and in vivo pharmacological profile of PL-3994, a novel cyclic peptide natriuretic peptide receptor-A agonist that is resistant to neutral endopeptidase and acts as a bronchodilator. Pulm Pharmacol Ther. 2013;26(2):229-238. View Source